Methyl 4-bromo-5-chlorothiophene-2-carboxylate
Overview
Description
“Methyl 4-bromo-5-chlorothiophene-2-carboxylate” is a chemical compound with the CAS Number: 1047630-72-7 . It has a molecular weight of 255.52 and its IUPAC name is this compound . The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H4BrClO2S/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The compound’s molecular formula is C6H4BrClO2S .Scientific Research Applications
Synthesis and Electrochemical Reduction of Methyl 4-bromo-5-chlorothiophene-2-carboxylate
This compound's electrochemical behavior and reduction products have been studied in detail, revealing that the reduction process follows an ECE mechanism, where the primary radical anion splits into a halide anion and a neutral heterocyclic radical. This reduction process results in the formation of methyl 1-benzothiophene-2-carboxylate as the only reduction product, highlighting the compound's reactivity and potential utility in various chemical transformations (Rejňák et al., 2004).
Genotoxic and Carcinogenic Potentials Assessment
Assessment of Genotoxic and Carcinogenic Potentials of Thiophene Derivatives
this compound, being a thiophene derivative, is part of a class of compounds studied for their genotoxic/mutagenic and carcinogenic potentials. The assessment of these compounds, including related compounds like 3-aminothiophene derivatives, provides valuable insights into the toxicological profiles of thiophene derivatives and helps in understanding the potential risks and safe handling procedures of these compounds in research and industrial applications (Lepailleur et al., 2014).
Chemical Reactions and Intermediates
Reactions of Thiophene Derivatives
The chemical behavior of various thiophene derivatives, including 4-bromo-2,5-dimethoxyphenethylamine and its metabolism in rats, offers insights into the metabolic pathways and potential reactivity of related thiophene compounds like this compound. Such studies contribute to the understanding of the chemical nature and potential applications of these compounds in various scientific fields (Kanamori et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-bromo-5-chlorothiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrClO2S/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVOXXQQWCWKTOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(S1)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1047630-72-7 | |
Record name | methyl 4-bromo-5-chlorothiophene-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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